Cas no 1805717-75-2 (Methyl 2-(3-chloropropyl)-5-methylphenylacetate)

• Product Name: Methyl 2-(3-chloropropyl)-5-methylphenylacetate
• CAS No: 1805717-75-2
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 5008524
• Update Time: 2025-07-23

Methyl 2-(3-chloropropyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloropropyl)-5-methylphenylacetate

• Inchi： 1S/C13H17ClO2/c1-10-5-6-11(4-3-7-14)12(8-10)9-13(15)16-2/h5-6,8H,3-4,7,9H2,1-2H3
• InChI Key： GJJIKPTWHJDRSV-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(3-chloropropyl)-5-methylphenylacetate

Comprehensive Overview of Methyl 2-(3-chloropropyl)-5-methylphenylacetate (CAS No. 1805717-75-2)

Methyl 2-(3-chloropropyl)-5-methylphenylacetate (CAS No. 1805717-75-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloropropyl group and a methylphenylacetate moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing innovative solutions for drug discovery and crop protection.

In recent years, the demand for Methyl 2-(3-chloropropyl)-5-methylphenylacetate has surged due to its applications in green chemistry and sustainable manufacturing. With growing environmental concerns, industries are actively seeking eco-friendly synthetic routes to reduce carbon footprints. This compound’s adaptability in catalytic reactions and solvent-free processes aligns with these trends, making it a topic of interest in academic and industrial forums.

One of the most frequently searched questions about CAS No. 1805717-75-2 revolves around its synthesis methods and purity standards. High-purity grades (>98%) are often required for precision applications, such as API (Active Pharmaceutical Ingredient) development. Advanced techniques like HPLC and GC-MS are employed to ensure quality control, addressing the stringent requirements of regulatory bodies like the FDA and EMA.

The compound’s structural analogs and derivatives are also under investigation for their potential in neurological research and metabolic studies. For instance, modifications to the methylphenylacetate group have shown promise in modulating enzyme activity, a hot topic in precision medicine. Such applications highlight the compound’s relevance in cutting-edge biomedical research.

From an SEO perspective, keywords like "buy Methyl 2-(3-chloropropyl)-5-methylphenylacetate", "CAS 1805717-75-2 supplier", and "applications of chloropropyl esters" are highly searched. These reflect the commercial and academic interest in this compound. Suppliers often emphasize batch consistency, scalability, and regulatory compliance to meet customer expectations.

In summary, Methyl 2-(3-chloropropyl)-5-methylphenylacetate (CAS No. 1805717-75-2) is a pivotal compound bridging multiple scientific disciplines. Its role in sustainable chemistry, pharmaceutical innovation, and material science ensures its continued prominence in research and industry. As technology advances, its applications are expected to expand, further solidifying its importance in modern chemistry.